(5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone

• IUPAC Name: (5-ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C13H19NO2/c1-3-11-6-7-12(16-11)13(15)14-8-4-5-10(2)9-14/h6-7,10H,3-5,8-9H2,1-2H3
• InChI Key: DXIMDALYKMLDAX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)C(=O)N2CCCC(C2)C
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

(5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone, also known as EMFDM, is a novel psychoactive substance that has gained attention in recent years due to its potential therapeutic applications. EMFDM belongs to the class of piperidinyl ketones and has been found to have a similar structure to other synthetic cathinones that have been banned in many countries due to their harmful effects. However, research has shown that EMFDM has unique properties that make it a promising candidate for further investigation.

Mechanism of Action

(5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone works by inhibiting the reuptake of serotonin and norepinephrine, which are neurotransmitters that play a key role in regulating mood, appetite, and sleep. By increasing the levels of these neurotransmitters in the brain, (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone can help to improve mood and reduce anxiety.
Biochemical and Physiological Effects:
(5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone has been found to have a range of biochemical and physiological effects. Studies have shown that (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone can increase the levels of serotonin and norepinephrine in the brain, which can improve mood and reduce anxiety. It has also been found to increase the levels of dopamine, which is a neurotransmitter that plays a key role in reward and motivation. Additionally, (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone has been found to have a low potential for abuse and addiction, which makes it a promising candidate for further investigation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone in lab experiments is its low potential for abuse and addiction. This means that it can be used safely in animal studies without the risk of creating dependence. Additionally, (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone has been found to have a relatively long half-life, which means that it can be administered less frequently than other antidepressants and anxiolytics. However, one of the limitations of using (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone in lab experiments is its lack of availability. (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone is a relatively new substance and is not widely available for research purposes.

Future Directions

There are several potential future directions for research on (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone. One area of interest is its potential as a treatment for post-traumatic stress disorder (PTSD). Studies have shown that (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone can reduce symptoms of anxiety and depression in animal models of PTSD, and further research is needed to determine its effectiveness in humans. Another area of interest is its potential as a treatment for substance use disorders. Studies have shown that (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone can reduce drug-seeking behavior in animal models of addiction, and further research is needed to determine its effectiveness in humans. Additionally, further research is needed to determine the long-term safety and efficacy of (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone as a therapeutic agent.

Synthesis Methods

The synthesis of (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone involves the reaction of 5-ethylfuran-2-carboxylic acid with thionyl chloride to form 5-ethylfuran-2-carbonyl chloride. This is then reacted with 3-methylpiperidine to form (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone. The overall synthesis process is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

(5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone has been found to have a range of potential therapeutic applications, including as an antidepressant and anxiolytic. Research has shown that (5-Ethylfuran-2-yl)-(3-methylpiperidin-1-yl)methanone acts as a selective serotonin reuptake inhibitor (SSRI) and a serotonin-norepinephrine reuptake inhibitor (SNRI), which means that it can increase the levels of serotonin and norepinephrine in the brain. This can help to alleviate symptoms of depression and anxiety.